Cas no 97187-90-1 (3-Thiophenecarbonylchloride, 4-methyl-5-nitro-)

• Product Name: 3-Thiophenecarbonylchloride, 4-methyl-5-nitro-
• CAS No: 97187-90-1
• MF: C₆H₄ClNO₃S
• MW: 205.618859291077
• CID: 800858
• PubChem ID: 45081891
• Update Time: 2025-04-19

3-Thiophenecarbonylchloride, 4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonylchloride, 4-methyl-5-nitro-
• 3-Thiophenecarbonyl chloride, 4-methyl-5-nitro- (9CI)
• 4-methyl-5-nitrothiophene-3-carbonyl chloride
• 97187-90-1
• SCHEMBL3060349
• DTXSID40664928

• Inchi： 1S/C6H4ClNO3S/c1-3-4(5(7)9)2-12-6(3)8(10)11/h2H,1H3
• InChI Key： COPAYTISEOZXLA-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC(=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 204.9600419g/mol
• Monoisotopic Mass: 204.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.1Ų